Cas no 1805155-70-7 (Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate
• CAS No: 1805155-70-7
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947784
• Update Time: 2025-06-15

Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)8-4-3-7(6-14)10(12)9(8)5-13/h3-4,14H,2,6H2,1H3
• InChI Key： LSNFLOKANGOJDM-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C(=O)OCC)C=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate

Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate (CAS No. 1805155-70-7): A Comprehensive Overview

Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate (CAS No. 1805155-70-7) is a versatile compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has found applications in various synthetic pathways and biological studies. Its molecular structure, featuring a benzoate backbone with substituents such as chloro, cyano, and hydroxymethyl groups, makes it a valuable intermediate in the synthesis of more complex molecules.

The Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate molecule exhibits a high degree of reactivity due to the presence of these functional groups. The chloro group, for instance, can participate in nucleophilic substitution reactions, while the cyano group can undergo reduction to form an amine. The hydroxymethyl group introduces both hydrophilic and reactive characteristics, making it suitable for further functionalization. These properties have made this compound a preferred choice for researchers looking to develop novel synthetic strategies.

In recent years, there has been a surge in research focused on the applications of Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate in pharmaceutical development. One of the most promising areas is its use as a precursor in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound can exhibit significant antimicrobial and anti-inflammatory properties. The ability to modify its structure allows researchers to fine-tune these properties, leading to the development of more effective therapeutic agents.

Moreover, Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate has been explored in the context of drug delivery systems. Its molecular structure provides an ideal platform for designing prodrugs that can enhance bioavailability and targeted release. By incorporating this compound into drug delivery matrices, researchers aim to improve the efficacy of treatments for various diseases. This approach has shown particular promise in oncology, where targeted drug delivery can minimize side effects and improve patient outcomes.

The role of Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate in material science is also noteworthy. Its reactivity and structural versatility make it a valuable building block for polymers and advanced materials. Researchers are investigating its potential use in creating novel polymers with enhanced mechanical and thermal properties. These materials could find applications in industries ranging from aerospace to electronics, where high-performance materials are essential.

Recent advancements in computational chemistry have further expanded the utility of Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate. By leveraging computational methods, scientists can predict the behavior of this compound under various conditions with high accuracy. This has enabled the design of experiments that would be otherwise impractical or costly. Such computational approaches are particularly valuable in drug discovery, where they can accelerate the identification of potential lead compounds.

The environmental impact of Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate is another area of concern. While its applications are numerous, it is essential to ensure that its synthesis and use do not have adverse environmental consequences. Researchers are actively working on developing greener synthetic routes that minimize waste and reduce energy consumption. These efforts are crucial for sustainable chemistry and ensuring that future generations can continue to benefit from this compound without harming the environment.

In conclusion, Ethyl 3-chloro-2-cyano-4-(hydroxymethyl)benzoate (CAS No. 1805155-70-7) is a multifaceted compound with significant potential in pharmaceuticals, material science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines. As our understanding of this compound continues to grow, so too will its applications, contributing to advancements in medicine and technology.